Cas no 16939-04-1 (2-P-Tolylthiophene)

• Product name: 2-P-Tolylthiophene
• CAS No: 16939-04-1
• MF: C₁₁H₁₀OS
• MW: 190.2615
• MDL: MFCD06801784
• CID: 137770
• PubChem ID: 4128466

2-P-Tolylthiophene Chemical and Physical Properties

Names and Identifiers

• (4-(Thiophen-2-yl)phenyl)methanol
• 2-(4-METHYLPHENYL)THIOPHENE
• 2-P-TOLYLTHIOPHENE
• Thiophene,2-(4-methylphenyl)-
• 2-p-tolyl-thiophene
• 4-(Thien-2-yl)benzyl alcohol
• 4-methylphenyl-2-thiophene
• methylphenylthiazolane
• 2-p-Tolyl-thiophene(7CI,8CI)
• 4-(Thien-2-yl)toluene, 1-Methyl-4-(thien-2-yl)benzene
• AKOS004113976
• F17552
• BB 0222677
• AS-48020
• MFCD06801784
• CS-0208573
• SCHEMBL152530
• Thiophene, 2-(4-methylphenyl)-
• 16939-04-1
• 2-(p-Tolyl)thiophene
• 2-P-Tolylthiophene

• MDL： MFCD06801784
• Inchi： InChI=1S/C11H10OS/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7,12H,8H2
• InChI Key： KHZSWSHUIYOMSH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 190.04500
• Monoisotopic Mass: 174.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 338.5±30.0 °C at 760 mmHg
• Flash Point: 158.5±24.6 °C
• Refractive Index: 1.622
• PSA: 48.47000
• LogP: 2.90740
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-P-Tolylthiophene Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-P-Tolylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-P-Tolylthiophene

Introduction to 2-P-Tolylthiophene (CAS No. 16939-04-1)

2-P-Tolylthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 16939-04-1, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic compound belongs to the thiophene family, characterized by a sulfur atom incorporated into a six-membered aromatic ring. The presence of a para-tolyl (methyl group attached to the benzene ring at the para position relative to the thiophene ring) substituent enhances its chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2-P-Tolylthiophene combines the electron-deficient thiophene core with the electron-donating methyl group, which influences its electronic properties and interaction with other molecular entities. This unique combination has positioned it as a key building block in the development of advanced materials, including organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. Furthermore, its applications extend to pharmaceutical research, where it serves as a precursor in the synthesis of bioactive molecules.

In recent years, 2-P-Tolylthiophene has been extensively studied for its potential in medicinal chemistry. The thiophene ring is a common scaffold in many drugs due to its ability to modulate biological pathways and enhance drug-like properties such as solubility and bioavailability. Researchers have leveraged the reactivity of 2-P-Tolylthiophene to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The para-tolyl substituent plays a crucial role in fine-tuning the pharmacokinetic and pharmacodynamic profiles of these derivatives.

One of the most compelling aspects of 2-P-Tolylthiophene is its utility in constructing conjugated polymers and small-molecule dyes for optoelectronic applications. The extended π-conjugation system provided by the thiophene ring facilitates efficient charge transport, making it an ideal candidate for organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors. Recent advancements in polymer chemistry have demonstrated that incorporating 2-P-Tolylthiophene units into backbones can significantly improve device performance metrics such as current density and power conversion efficiency.

The synthesis of 2-P-Tolylthiophene typically involves cross-coupling reactions, such as Suzuki or Stille couplings, where halogenated thiophenes react with arylboronic acids or stannanes bearing the para-tolyl group. These reactions are facilitated by palladium catalysts under controlled conditions, ensuring high selectivity and yield. Alternative synthetic routes include cyclization of appropriately substituted precursors or functionalization of existing thiophene derivatives through metal-catalyzed transformations.

From an industrial perspective, the demand for 2-P-Tolylthiophene is driven by its role in producing high-performance materials for flexible electronics and sustainable energy solutions. The compound’s ability to form stable films with excellent thermal and chemical stability makes it indispensable in manufacturing next-generation electronic devices. Additionally, its compatibility with solution-processable techniques aligns well with the growing trend toward printed electronics, which require cost-effective and scalable production methods.

The pharmaceutical industry continues to explore new derivatives of 2-P-Tolylthiophene to discover more effective drugs with improved efficacy and reduced side effects. Computational modeling and high-throughput screening have accelerated the identification of promising candidates for further development. The structural diversity achievable through modifications at various positions on the thiophene ring allows chemists to tailor molecular properties such as binding affinity, metabolic stability, and cell permeability.

In conclusion, 2-P-Tolylthiophene (CAS No. 16939-04-1) represents a versatile compound with far-reaching applications across multiple scientific disciplines. Its unique structural features make it indispensable in both academic research and industrial development, particularly in areas requiring advanced materials and innovative drug design. As our understanding of its chemical behavior deepens, so too will its utility in addressing some of the most pressing challenges in modern science and technology.